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Compound Name: 1,2,3-Pentatriene

Cat. No.: B13520168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2,3-Pentatriene, a member of the vinylallene family, is a versatile and reactive diene for [4+2]

cycloaddition reactions, also known as Diels-Alder reactions. Its unique cumulenic structure,

featuring adjacent double bonds, allows it to readily engage with a variety of dienophiles to

form six-membered rings, which are prevalent scaffolds in numerous natural products and

pharmaceutical agents. The reactivity of vinylallenes in [4+2] cycloadditions is often

comparable to or even slightly greater than that of similarly substituted 1,3-butadienes. This

reactivity, coupled with the potential for controlling regioselectivity and stereoselectivity, makes

1,2,3-pentatriene a valuable building block in organic synthesis. These application notes

provide an overview of the utility of 1,2,3-pentatriene in [4+2] cycloaddition reactions, including

illustrative quantitative data from related systems, detailed experimental protocols, and

visualizations of the underlying chemical principles.

General Reaction Pathway
The Diels-Alder reaction of 1,2,3-pentatriene involves the concerted interaction of the 4π-

electron system of the diene with the 2π-electron system of a dienophile. This process leads to

the formation of a cyclohexene derivative with the creation of two new sigma bonds and one

new pi bond.
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Experimental Workflow for Thermal [4+2] Cycloaddition
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To cite this document: BenchChem. [Application Notes and Protocols: 1,2,3-Pentatriene in
[4+2] Cycloaddition Reactions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13520168#using-1-2-3-pentatriene-in-4-2-
cycloaddition-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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